Cas no 2171423-18-8 (2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid)

• Product Name: 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid
• CAS No: 2171423-18-8
• MF: C₂₆H₃₂N₂O₇
• MW: 484.541487693787
• CID: 6233116
• PubChem ID: 165535237
• Update Time: 2025-10-05

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid
• 2171423-18-8
• 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}-3-methoxypropanoic acid
• EN300-1476199

• Inchi： 1S/C26H32N2O7/c1-3-4-9-17(14-24(29)28-35-23(16-33-2)25(30)31)27-26(32)34-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22-23H,3-4,9,14-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t17-,23?/m0/s1
• InChI Key： IJVXYBXYWIGSNT-NVHKAFQKSA-N
• SMILES： O(C(N[C@H](CC(NOC(C(=O)O)COC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.22095136g/mol
• Monoisotopic Mass: 484.22095136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 123Ų

Additional information on 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid

Comprehensive Analysis of 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid (CAS No. 2171423-18-8)

The compound 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid (CAS No. 2171423-18-8) is a sophisticated peptide derivative with significant applications in bioconjugation and drug development. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxypropanoic acid moiety, makes it a valuable tool in solid-phase peptide synthesis (SPPS). Researchers are increasingly interested in this compound due to its role in targeted drug delivery and biomarker labeling, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on Fmoc-protected amino acids like 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid for their stability and versatility in peptide chemistry. The Fmoc group is widely used because it can be easily removed under mild basic conditions, minimizing side reactions. This property is critical for synthesizing complex peptides and protein mimics, which are essential in therapeutic research and diagnostic assays.

The methoxypropanoic acid segment of this compound enhances its solubility in organic solvents, facilitating its use in chemical ligation and cross-coupling reactions. This feature is particularly relevant in the development of antibody-drug conjugates (ADCs), a hot topic in oncology research. As the demand for next-generation biotherapeutics rises, compounds like CAS No. 2171423-18-8 are gaining attention for their potential to improve drug efficacy and reduce off-target effects.

Another area of interest is the compound's role in click chemistry, where its aminooxy functionality enables efficient conjugation with carbonyl groups. This application is pivotal in biomaterial engineering and surface functionalization, addressing the need for smart materials in tissue engineering and biosensors. Researchers are also exploring its use in proteomics for post-translational modification studies, a field that has seen exponential growth due to advancements in mass spectrometry.

From a synthetic chemistry perspective, the stereocenter at the 3S position ensures high enantiomeric purity, which is crucial for chiral drug synthesis. This aligns with the pharmaceutical industry's emphasis on stereoselective synthesis to avoid racemic mixtures and their associated regulatory challenges. The compound's heptanamidooxy linker further provides flexibility in designing prodrugs and biodegradable polymers, meeting the demand for sustainable drug formulations.

In summary, 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid (CAS No. 2171423-18-8) is a multifaceted compound with broad applications in peptide synthesis, bioconjugation, and drug discovery. Its unique structural features and compatibility with modern chemical biology techniques make it a cornerstone in advancing personalized medicine and biomaterials science.